Cas no 2228491-85-6 (tert-butyl N-{3-1-(aminomethyl)-3-hydroxycyclobutylphenyl}carbamate)

• Product Name: tert-butyl N-{3-1-(aminomethyl)-3-hydroxycyclobutylphenyl}carbamate
• CAS No: 2228491-85-6
• MF: C₁₆H₂₄N₂O₃
• MW: 292.373364448547
• CID: 6149997
• PubChem ID: 165975513
• Update Time: 2025-05-20

tert-butyl N-{3-1-(aminomethyl)-3-hydroxycyclobutylphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{3-1-(aminomethyl)-3-hydroxycyclobutylphenyl}carbamate
• tert-butyl N-{3-[1-(aminomethyl)-3-hydroxycyclobutyl]phenyl}carbamate
• EN300-1872421
• 2228491-85-6

• Inchi： 1S/C16H24N2O3/c1-15(2,3)21-14(20)18-12-6-4-5-11(7-12)16(10-17)8-13(19)9-16/h4-7,13,19H,8-10,17H2,1-3H3,(H,18,20)
• InChI Key： ZTJBFNBQIMJSAD-UHFFFAOYSA-N
• SMILES： OC1CC(C2C=CC=C(C=2)NC(=O)OC(C)(C)C)(CN)C1

Computed Properties

• Exact Mass: 292.17869263g/mol
• Monoisotopic Mass: 292.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 84.6Ų

Additional information on tert-butyl N-{3-1-(aminomethyl)-3-hydroxycyclobutylphenyl}carbamate

Introduction to Tert-butyl N-{3-1-(aminomethyl)-3-hydroxycyclobutylphenyl}carbamate (CAS No. 2228491-85-6)

Tert-butyl N-{3-1-(aminomethyl)-3-hydroxycyclobutylphenyl}carbamate, a compound with the chemical identifier CAS No. 2228491-85-6, represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered considerable attention due to its potential applications in drug development and therapeutic interventions.

The molecular framework of tert-butyl N-{3-1-(aminomethyl)-3-hydroxycyclobutylphenyl}carbamate incorporates several key functional groups that contribute to its unique chemical properties. The presence of a tert-butyl group enhances the stability of the molecule, while the carbamate moiety introduces a polar characteristic that facilitates interactions with biological targets. Additionally, the cyclobutylphenyl ring provides a rigid scaffold, improving the compound's binding affinity and selectivity.

In recent years, there has been a growing interest in developing novel pharmacological agents that leverage structural complexity to achieve higher efficacy and reduced side effects. The tert-butyl N-{3-1-(aminomethyl)-3-hydroxycyclobutylphenyl}carbamate molecule aligns well with this trend, as its intricate architecture allows for precise modulation of its biological activity. This has led to extensive research into its potential applications in treating various therapeutic conditions.

One of the most promising areas of investigation for tert-butyl N-{3-1-(aminomethyl)-3-hydroxycyclobutylphenyl}carbamate is in the field of oncology. Preliminary studies have suggested that this compound exhibits inhibitory effects on certain kinases and enzymes involved in cancer cell proliferation. The carbamate group, in particular, has been identified as a key pharmacophore that interacts with target proteins, disrupting critical signaling pathways in tumor cells.

The structural features of tert-butyl N-{3-1-(aminomethyl)-3-hydroxycyclobutylphenyl}carbamate also make it a valuable candidate for developing drugs targeting neurological disorders. Research indicates that the compound can cross the blood-brain barrier, allowing it to exert its effects within the central nervous system. This property is particularly relevant for conditions such as Alzheimer's disease and Parkinson's disease, where modulation of neural activity is essential for therapeutic intervention.

In addition to its potential in oncology and neurology, tert-butyl N-{3-1-(aminomethyl)-3-hydroxycyclobutylphenyl}carbamate has shown promise in treating inflammatory diseases. The compound's ability to inhibit inflammatory cytokines and enzymes has been demonstrated in preclinical models, suggesting its utility in managing conditions such as rheumatoid arthritis and inflammatory bowel disease. The tert-butyl group's stabilizing effect contributes to the compound's prolonged half-life, enhancing its therapeutic window.

The synthesis of tert-butyl N-{3-1-(aminomethyl)-3-hydroxycyclobutylphenyl}carbamate involves a multi-step process that requires precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to ensure high yields and purity, which are critical for pharmaceutical applications. Techniques such as palladium-catalyzed cross-coupling reactions and asymmetric hydrogenation have been utilized to construct the complex molecular framework efficiently.

The pharmacokinetic properties of tert-butyl N-{3-1-(aminomethyl)-3-hydroxycyclobutylphenyl}carbamate have been thoroughly evaluated through in vitro and in vivo studies. These investigations have provided valuable insights into its absorption, distribution, metabolism, and excretion (ADME) profiles. The compound exhibits favorable bioavailability and metabolic stability, making it a promising candidate for further clinical development.

Emerging research also highlights the potential of tert-butyl N-{3-1-(aminomethyl)-3-hydroxycyclobutylphenyl}carbamate in combination therapies. Studies suggest that when used alongside other pharmacological agents, it can enhance therapeutic outcomes by targeting multiple pathways simultaneously. This synergistic approach could lead to more effective treatments with reduced resistance mechanisms.

The development of novel drug candidates like tert-butyl N-{3-1-(aminomethyl)-3-hydroxycyclobutlaylphenyIcarbamate is supported by advancements in computational chemistry and artificial intelligence (AI). These technologies enable researchers to predict molecular interactions and optimize drug design more efficiently than traditional methods. By leveraging AI-driven platforms, scientists can accelerate the discovery process and identify promising candidates for further investigation.

In conclusion, tert-butyl N-{3-1-(aminomethyl)-3-hydroxycyclobutylaYlphenYIcarbamaYte, identified by its CAS number 2228491-85-6, represents a significant advancement in pharmaceutical chemistry. Its complex molecular structure and unique functional groups make it a versatile tool for developing treatments across multiple therapeutic areas. With ongoing research and innovative synthetic methodologies, this compound holds great promise for improving patient outcomes worldwide.